Cas no 16011-89-5 (2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride)

• Product Name: 2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride
• CAS No: 16011-89-5
• MF: C₆H₁₃ClN₂
• MW: 148.633820295334
• MDL: MFCD28968311
• CID: 4607726
• PubChem ID: 118164625
• Update Time: 2025-11-06

2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride
• 2,2-dimethyl-3-(methylamino)propanenitrile HCl

• MDL： MFCD28968311
• Inchi： 1S/C6H12N2.ClH/c1-6(2,4-7)5-8-3;/h8H,5H2,1-3H3;1H
• InChI Key： QLHYVNRWFCOPNL-UHFFFAOYSA-N
• SMILES： C(C)(C)(C#N)CNC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride

Comprehensive Overview of 2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride (CAS No. 16011-89-5)

2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride (CAS 16011-89-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. Its unique molecular structure, featuring a nitrile group and a tertiary amine hydrochloride, makes it valuable for synthesizing intermediates in drug development. Researchers often explore its reactivity in nucleophilic substitution reactions and catalysis, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s CAS number 16011-89-5 serves as a critical identifier in regulatory and safety documentation. Recent studies highlight its potential in bioactive molecule design, particularly for targeting neurological pathways. This aligns with growing public interest in neuropharmacology and cognitive health, topics frequently searched in academic and medical communities. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and stability.

In industrial applications, 2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride is noted for its role in optimizing process efficiency. Manufacturers prioritize its use in high-yield reactions, reducing waste—a key concern in modern circular economy discussions. The compound’s hydrochloride salt form enhances solubility, making it preferable for aqueous-phase reactions, a hotspot in AI-driven chemical research.

Environmental and safety profiles of CAS 16011-89-5 are rigorously evaluated. While not classified as hazardous under standard protocols, proper laboratory handling remains essential. This resonates with frequent search queries about chemical safety best practices and regulatory compliance. The compound’s stability under ambient conditions further supports its utility in long-term storage scenarios.

Emerging trends in personalized medicine have spurred interest in 2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride as a building block for tailored therapeutics. Its compatibility with microwave-assisted synthesis (a trending technique) underscores its relevance in accelerated drug discovery. These attributes are frequently cited in patent literature and academic journals, reinforcing its scientific importance.

From a commercial perspective, suppliers of 16011-89-5 emphasize batch-to-batch consistency to meet GMP standards. This addresses common buyer concerns about material traceability and quality assurance. The compound’s pricing is often linked to raw material availability, a topic explored in supply chain analytics platforms.

In conclusion, 2,2-dimethyl-3-(methylamino)propanenitrile hydrochloride (CAS 16011-89-5) bridges fundamental research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to process chemistry—make it a compound of enduring relevance. As scientific inquiries evolve, its role in addressing global health challenges and technological advancements will likely expand.